Cas no 1807214-87-4 (Methyl 4-chloro-3-cyano-2-nitrobenzoate)

• Product Name: Methyl 4-chloro-3-cyano-2-nitrobenzoate
• CAS No: 1807214-87-4
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4953851
• Update Time: 2025-11-01

Methyl 4-chloro-3-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-cyano-2-nitrobenzoate

• Inchi： 1S/C9H5ClN2O4/c1-16-9(13)5-2-3-7(10)6(4-11)8(5)12(14)15/h2-3H,1H3
• InChI Key： YNSNTRUPQXKBMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-chloro-3-cyano-2-nitrobenzoate

Comprehensive Analysis of Methyl 4-chloro-3-cyano-2-nitrobenzoate (CAS No. 1807214-87-4)

Methyl 4-chloro-3-cyano-2-nitrobenzoate (CAS No. 1807214-87-4) is a high-value chemical intermediate widely used in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound belongs to the class of nitroaromatic esters, characterized by its unique molecular structure featuring a methyl ester, cyano group, chloro substituent, and nitro functionality on a benzene ring. Its multifaceted reactivity makes it a versatile building block for heterocyclic compounds and active pharmaceutical ingredients (APIs).

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for Methyl 4-chloro-3-cyano-2-nitrobenzoate. Researchers are exploring catalytic methods to reduce energy consumption and waste generation during its production. The compound's electron-withdrawing groups make it particularly valuable for nucleophilic aromatic substitution (SNAr) reactions, a topic frequently searched in academic databases and organic chemistry forums.

In pharmaceutical applications, CAS 1807214-87-4 serves as a precursor for kinase inhibitors and anticancer agents, aligning with current searches for "cancer drug intermediates" and "targeted therapy building blocks." Its nitro group can be selectively reduced to amines, while the cyano group offers pathways to tetrazoles and amides – transformations highly relevant to medicinal chemistry professionals.

The material science sector utilizes this compound for developing nonlinear optical materials due to its conjugated π-system and strong dipole moment. This connects with trending searches about "organic electronic materials" and "molecular semiconductors." Analytical methods like HPLC purity testing and NMR characterization are crucial for quality control, as evidenced by frequent queries about "benzoate derivative analysis techniques."

From a commercial perspective, Methyl 4-chloro-3-cyano-2-nitrobenzoate suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing common purchaser concerns about "high-purity chemical intermediates." Proper storage recommendations (dry, inert atmosphere) and handling precautions reflect laboratory safety searches, while its shelf stability makes it preferable for long-term research projects.

Ongoing research explores novel derivatives of 1807214-87-4 for bioconjugation applications and proteolysis-targeting chimeras (PROTACs), cutting-edge areas in drug discovery. The compound's structural features enable diverse structure-activity relationship (SAR) studies, particularly in modifying the benzoate core for enhanced bioavailability – a hot topic in pharmacokinetic optimization discussions.

Environmental fate studies of nitroaromatic compounds like this ester have gained attention due to increased EPA regulatory scrutiny. Recent publications examine its biodegradation pathways and ecotoxicity profile, responding to industry demands for sustainable chemistry data. These aspects are increasingly important for REACH compliance and green manufacturing certifications.

In analytical chemistry, Methyl 4-chloro-3-cyano-2-nitrobenzoate serves as a chromatographic standard for method development, particularly in reverse-phase HPLC systems. Its distinct UV absorption characteristics make it valuable for spectroscopic calibration, addressing common laboratory challenges in method validation procedures.

The global market for functionalized benzoates like this compound shows steady growth, driven by demand from contract research organizations and generic drug manufacturers. Supply chain considerations often focus on regional availability and custom synthesis options, reflecting frequent business queries about "specialty chemical sourcing strategies."

Future applications may include metal-organic frameworks (MOFs) construction and covalent organic frameworks (COFs) development, where its multiple functional groups could enable precise molecular engineering. These advanced materials are subject of intense research in energy storage and catalysis fields, connecting with trending scientific inquiries.